Cas no 538372-32-6 (methyl 6-amino-5-nitro-2-pyridinecarboxylate)

• Product Name: methyl 6-amino-5-nitro-2-pyridinecarboxylate
• CAS No: 538372-32-6
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD12827782
• CID: 840091
• PubChem ID: 12097746
• Update Time: 2025-06-10

methyl 6-amino-5-nitro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid,6-amino-5-nitro-,methylester(9CI)
• METHYL 6-AMINO-5-NITRO-2-PYRIDINECARBOXYLATE
• methyl 6-amino-5-nitropicolinate
• methyl6-amino-5-nitropicolinate
• DTXSID60477512
• DB-010185
• KHLJLFCKRIFGCE-UHFFFAOYSA-N
• Methyl 6-amino-5-nitropyridine-2-carboxylate
• Z1201626789
• 538372-32-6
• SCHEMBL4934807
• EN300-195312
• AKOS005072744
• 6-Amino-5-nitro-pyridine-2-carboxylic Acid Methyl Ester
• J-522526
• MFCD12827782
• CS-0371936
• G11851
• GA-0750
• methyl 6-amino-5-nitro-2-pyridinecarboxylate

• MDL： MFCD12827782
• Inchi： 1S/C7H7N3O4/c1-14-7(11)4-2-3-5(10(12)13)6(8)9-4/h2-3H,1H3,(H2,8,9)
• InChI Key： KHLJLFCKRIFGCE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(N)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-amino-5-nitro-2-pyridinecarboxylate

Methyl 6-Amino-5-Nitro-2-Pyridinecarboxylate: A Comprehensive Overview

Methyl 6-amino-5-nitro-2-pyridinecarboxylate, identified by the CAS registry number 538372-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of methyl 6-amino-5-nitro-2-pyridinecarboxylate consists of a pyridine ring substituted with an amino group at position 6, a nitro group at position 5, and a methyl ester at position 2. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical transformations. The presence of both amino and nitro groups introduces a level of functional diversity, enabling participation in various chemical reactions such as nucleophilic substitutions, reductions, and oxidations.

Recent studies have focused on the synthesis of this compound through optimized routes that emphasize efficiency and sustainability. For instance, researchers have explored the use of catalytic systems to facilitate the formation of the pyridine ring with high regioselectivity. These methods not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic pathways.

In terms of chemical properties, methyl 6-amino-5-nitro-2-pyridinecarboxylate exhibits notable stability under standard laboratory conditions. Its solubility characteristics make it suitable for use in both organic and aqueous environments, depending on the specific application. The compound's thermal stability has also been evaluated, revealing that it can withstand moderate heating without significant decomposition, which is advantageous for certain industrial processes.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated that it possesses potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, its ability to interact with specific biological targets suggests its utility in drug design targeting diseases such as cancer and neurodegenerative disorders.

Another area of emerging interest is the application of methyl 6-amino-5-nitro-2-pyridinecarboxylate in materials science. Researchers have explored its use as a precursor for constructing advanced materials with tailored electronic properties. For example, its incorporation into polymer frameworks has shown promise for applications in sensors and electronic devices.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions within biological systems. Collaborative efforts between chemists and biologists are paving the way for innovative applications that were previously unexplored. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery process, providing deeper insights into its potential uses.

In conclusion, methyl 6-amino-5-nitro-2-pyridinecarboxylate (CAS No. 538372-32-6) stands as a testament to the ongoing advancements in chemical synthesis and biological research. Its unique structure and versatile properties continue to inspire new avenues of exploration across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in both academic studies and industrial applications.